N-(1,3-benzodioxol-5-yl)-4-fluorobenzamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-4-fluorobenzamide
• InChI: InChI=1S/C14H10FNO3/c15-10-3-1-9(2-4-10)14(17)16-11-5-6-12-13(7-11)19-8-18-12/h1-7H,8H2,(H,16,17)
• InChI Key: CNWJHPRSCMWENK-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)NC(=O)C3=CC=C(C=C3)F
• Molecular Formula: C14H10FNO3
• Molecular Weight: 259.23 g/mol
• CAS No.: 300820-68-2

Description

“N-(1,3-benzodioxol-5-yl)-4-fluorobenzamide” is a compound that contains a benzodioxol group (a benzene ring fused to a 1,3-dioxolane ring), an amide group (a carbonyl group attached to a nitrogen), and a fluorobenzene group (a benzene ring with a fluorine atom attached). The presence of these functional groups suggests that this compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of “this compound” would be characterized by the presence of the benzodioxol, amide, and fluorobenzene groups. These groups could potentially engage in a variety of non-covalent interactions, including pi-stacking, hydrogen bonding, and halogen bonding.

Chemical Reactions Analysis

The chemical reactivity of “this compound” would be influenced by the functional groups present in the molecule. For example, the amide group could potentially undergo hydrolysis or reduction reactions, while the fluorobenzene group could potentially undergo nucleophilic aromatic substitution reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of “this compound” would be influenced by its molecular structure. For example, the presence of the polar amide group could enhance its solubility in polar solvents, while the presence of the benzodioxol and fluorobenzene groups could enhance its lipophilicity.

Future Directions

Further studies could be conducted to investigate the synthesis, properties, reactivity, and potential applications of “N-(1,3-benzodioxol-5-yl)-4-fluorobenzamide”. This could include experimental studies to determine its physical and chemical properties, computational studies to predict its reactivity, and biological studies to investigate its potential bioactivity.

Biochemical Analysis

Biochemical Properties

Compounds structurally similar to N-(1,3-benzodioxol-5-yl)-4-fluorobenzamide have been synthesized and evaluated for their anticancer activity against various cancer cell lines . These compounds interact with various enzymes and proteins, influencing biochemical reactions .

Cellular Effects

This compound may have significant effects on various types of cells and cellular processes. For instance, similar compounds have shown anticancer activity, influencing cell function, cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

It is likely that it exerts its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .

Temporal Effects in Laboratory Settings

Similar compounds have shown long-term effects on cellular function in in vitro or in vivo studies .

Dosage Effects in Animal Models

Similar compounds have shown promising results in anticancer activity at certain dosages .

Metabolic Pathways

It is likely that it interacts with various enzymes or cofactors .

Transport and Distribution

It is likely that it interacts with various transporters or binding proteins .

Subcellular Localization

It is likely that it is directed to specific compartments or organelles through targeting signals or post-translational modifications .